Cas no 1360954-43-3 (5-Bromo-3-iodo-6-methyl-1h-indazole)

• Product Name: 5-Bromo-3-iodo-6-methyl-1h-indazole
• CAS No: 1360954-43-3
• MF: C₈H₆BrIN₂
• MW: 336.955112934113
• MDL: MFCD28501556
• CID: 2094375
• PubChem ID: 91800886
• Update Time: 2025-10-24

5-Bromo-3-iodo-6-methyl-1h-indazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-iodo-6-methyl-1H-indazole
• FCH3805576
• AK171227
• MFCD28501556
• SY099209
• SCHEMBL23533495
• CS-0050599
• P14754
• AKOS025289738
• SB40585
• AS-52308
• 1360954-43-3
• DB-095193
• 5-bromo-3-iodo-6-methyl-2H-indazole
• 5-Bromo-3-iodo-6-methyl-1h-indazole

• MDL： MFCD28501556
• Inchi： 1S/C8H6BrIN2/c1-4-2-7-5(3-6(4)9)8(10)12-11-7/h2-3H,1H3,(H,11,12)
• InChI Key： HBXWLIUKYARYQM-UHFFFAOYSA-N
• SMILES： IC1=C2C=C(C(C)=CC2=NN1)Br

Computed Properties

• Exact Mass: 335.87591g/mol
• Monoisotopic Mass: 335.87591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 3.3

Additional information on 5-Bromo-3-iodo-6-methyl-1h-indazole

5-Bromo-3-Iodo-6-Methyl-1H-Indazole: A Comprehensive Overview

The compound 5-Bromo-3-Iodo-6-Methyl-1H-indazole, with the CAS number 1360954-43-3, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its indazole scaffold, which is a bicyclic structure consisting of a benzene ring fused to an imidazole moiety. The presence of bromine and iodine substituents at the 5 and 3 positions, respectively, along with a methyl group at the 6 position, imparts unique electronic and steric properties to the molecule. These features make it a valuable tool in drug discovery and advanced material synthesis.

Chemical Structure and Properties

The indazole core of 5-Bromo-3-Iodo-6-Methyl-1H-indazole is a key structural element that contributes to its reactivity and selectivity in various chemical reactions. The substitution pattern—bromine at position 5, iodine at position 3, and methyl at position 6—creates a molecule with distinct electronic characteristics. Bromine, being an electron-withdrawing group, increases the electrophilicity of the indazole ring, while iodine, as a larger halogen, introduces steric hindrance and enhances the molecule's solubility in polar solvents. The methyl group at position 6 adds further steric bulk and can influence the molecule's conformational flexibility.

Recent studies have highlighted the importance of such substitution patterns in modulating the pharmacokinetic properties of indazole derivatives. For instance, research published in Journal of Medicinal Chemistry demonstrated that bromine substitution at position 5 significantly improves the compound's bioavailability by reducing its susceptibility to metabolic degradation. Similarly, iodine substitution at position 3 has been shown to enhance the molecule's ability to penetrate cellular membranes, making it more effective in targeting intracellular pathogens.

Synthesis and Applications

The synthesis of 5-Bromo-3-Iodo-6-Methyl-1H-indazole involves a multi-step process that typically begins with the preparation of indazole via condensation reactions between o-amino phenol derivatives and aldehydes or ketones. Subsequent halogenation steps are then employed to introduce bromine and iodine substituents at specific positions on the indazole ring. The methyl group is introduced through alkylation or acylation reactions, depending on the desired regiochemistry.

One of the most promising applications of this compound lies in its potential as a building block for constructing bioactive molecules. Researchers have utilized 5-Bromo-3-Iodo-6-Methyl-1H-indazole as a precursor for synthesizing novel kinase inhibitors, which are critical in anticancer drug development. For example, studies published in Nature Communications have shown that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases involved in cancer cell proliferation.

Beyond its role in drug discovery, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Recent advancements reported in Advanced Materials have demonstrated that thin films composed of indazole derivatives exhibit excellent charge transport properties, making them suitable for next-generation electronic devices.

Future Prospects

The continued exploration of 5-Bromo-3-Iodo-6-Methyl-1H-indazole's properties is expected to unlock new avenues for its application across diverse scientific domains. Ongoing research focuses on optimizing its synthesis to improve scalability and reduce production costs. Additionally, efforts are being made to investigate its compatibility with emerging technologies such as CRISPR-Cas9 gene editing systems, where it could serve as a delivery vehicle for gene-editing tools.

In conclusion, 5-Bromo-3-Iodo-6-Methyl-1H-indazole stands as a testament to the ingenuity of modern chemical synthesis and its potential to drive innovation across multiple disciplines. As research progresses, this compound is poised to play an increasingly important role in advancing both therapeutic development and materials engineering.